Journal Name:Journal of Crystal Growth
Journal ISSN:0022-0248
IF:1.83
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/505670/description#description
Year of Origin:1967
Publisher:Elsevier
Number of Articles Per Year:404
Publishing Cycle:Biweekly
OA or Not:Not
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2022-11-18 , DOI:
10.1002/ejlt.202200071
Roman nettle (Urtica pilulifera L.) is an annual plant whose seeds are rich in oil and valuable phytochemicals. In this study, oil from Roman nettle seeds is extracted by cold pressing and its quality is evaluated during storage at room temperature for up to 90 days. The seed moisture content is adjusted to 0%, 2.5%, 5%, 7.5%, and 10% (g 100 g−1) to evaluate its effect on oil extraction yield. The highest oil yield (31.5%) is found in the seeds containing 5% moisture. Acid and peroxide values increase with both moisture content increase and during storage. Moreover, an increase in seed moisture content decreases the oxidative stability (from 8.1 to 6.3 h), carotenoids (from 25 to 14 mg kg−1), chlorophylls (from 742 to 486 mg kg−1), and phenolic contents (from 134 to 97 (mg caffeic acid per kg oil)) of the extracted oils. Fatty acid profile and phytosterols are not significantly influenced (p > 0.05) by the moisture content of the seeds and storage. Total phenol contents and γ-tocopherol levels increase during storage, but carotenoids, chlorophylls, and α-tocopherol levels decrease. Based on overall composition and quality parameters, Roman nettle seed oil may have potential food applications.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2023-07-10 , DOI:
10.1002/ejlt.202300010
Chia oil (rich in omega-3 fatty acids) and astaxanthin are associated with various benefits for human health. However, their low solubility and poor stability reduce their direct use as bioactive compounds. Its encapsulation within the appropriate material can be a solution in this case. This work evaluated the effect of whey protein aggregates (WPA) on the storage stability of chia oil-astaxanthin blends encapsulated in alginate gel beads. Bead characteristics and the stability of encapsulated bioactive compounds stored at 25°C for 30 days were evaluated. High values of encapsulation efficiency (>85%) were observed in the cases studied. The addition of WPA affected some characteristics of the beads and improved the stability of the bioactive compounds compared to pure alginate beads. After 30 days of storage, higher preservation of astaxanthin and lower content of lipid oxidation products were observed in beads with WPA compared to alginate beads.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2023-06-27 , DOI:
10.1002/ejlt.202300051
This study aimed to investigate the quality of hotpot oil from various hotpot seasonings. For this, 12 representative hotpot seasonings with beef tallow (BT) and flavored rapeseed oil (FRO) were collected before the hotpot oil was extracted. The oil content, sensory evaluation scores, physiochemical properties, fatty acid composition, harmful substances, and nutrient content of the hotpot oil were subsequently analyzed. The results showed that the oil content of the hotpot seasoning was 38.3%–58.2%. Furthermore, the BT hotpot oils produced better sensory scores (7–8.5), and their oxidative stability (12.08–13.17 h) was higher on average than that of the FRO hotpot oils. Additionally, the FRO hotpot oils had higher contents of unsaturated fatty acid (81.70%–97.32%), phytosterol (3466.07–6110.37 ppm), tocopherol (182.91–1276.17 mg kg−1), and polyphenol (34.48–61.94 mg kg−1). The factor analyses revealed that the FRO and BT hotpot oils were significantly different and were affected by the iodine value, acid value, and linoleic acid and phytosterol contents.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2023-02-25 , DOI:
10.1002/ejlt.202200142
This study characterizes rheumatoid arthritis-related free fatty acids (FFAs) changes using adjuvant-induced arthritis (AIA) model. Blood FFAs of healthy and AIA rats are periodically determined. During acute inflammation, FFAs levels are analyzed under both fasting and non-fasting conditions. Oral intake capacities are compared by everted intestinal sac experiment. Tissue distribution of FFAs in the rats fed with/without linolenic acid is also investigated. AIA decreases FFAs in rats. Saturated FFAs are gradually recovered, but unsaturated FFAs are further reduced till the secondary inflammation. FFAs level gap remains unchanged regardless of feeding/fasting, and intestinal intake capacities of the rats are similar. FFAs levels in liver fluctuate in accordance with blood levels. Increased carnitine palmitoyltransferase 1 (CPT-1) reveals the accelerated FFAs utilization in AIA rats, resulting in the accumulation of acetoacetic acid and 2-hydroxybutyrate. Hepatocytes incubated with AIA serum take in more FFAs than normal controls when supply is sufficient. To the opposite, intracellular FFAs are reduced after AIA serum stimulus without additional supply. Besides, AIA serum-challenged cells produce more CPT-1. Hence, the reduced circulating FFAs in AIA rats should be attributed to the accelerated utilization in liver.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2023-07-27 , DOI:
10.1002/ejlt.202200213
In this study, safflower oil oleogels were made using propolis wax and carnauba wax in three different concentrations each, and their effectiveness as a fat substitute in cake was evaluated afterward. Oleogels' oxidative stability and characterization were looked into. In oleogels, the oil binding capacity, solid fat content, and crystallization time were all assessed. The cakes underwent an examination for moisture content, texture, and sensory evaluation. Additionally, analyses of fatty acid composition, free fatty acidity, oxidative stability (peroxide value, conjugated diene-triene), 3-monochloropropane-1,2-diol (3-MCPD), and glycidyl were carried out both before and after baking in oleogels and shortening. Several of the physical, textural, and sensory qualities of the oleogel-based cakes were acceptable when compared to those of the shortening-based cakes. The general acceptability of cakes made with carnauba wax was very high and almost under control. The acceptability of cakes made with propolis wax oleogels was lower than this. The study of these criteria has shown that safflower oil-based carnauba and propolis wax oleogels can be utilized to produce high-quality, healthful cakes with a high amount of unsaturated fatty acids.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2023-02-28 , DOI:
10.1002/ejlt.202300005
Marine macroalgae are emerging as sustainable and healthy food, and a source of lipids with nutritional and bioactive properties. Nonetheless, the lipidome of macroalgae is little explored compared to other photosynthetic organisms. Most of the literature is devoted to the analysis of fatty acid (FA) from macroalgae, because of they are a source of long-chain omega-3 and omega-6 polyunsaturated FA, which can be used as an alternative to fish oil. However, FA occurs mostly esterified in other lipids, such as polar lipids, that still overlooked. The data published on the study of polar lipids (phospholipids, glycolipids, betaine lipids) pinpoint their remarkable characteristics and bioactive properties which mainly remain unexplored. The lipidome of macroalgae seems to be species-specific, while some lipid classes appear to be characteristic of phyla. Lipidome plasticity of macroalgae is verified to change under abiotic and biotic factors which may modulate the functionality and add-value of the biomass. This biochemical plasticity represents an advantage to obtain ingredients for target applications and niche of markets. This review provides an overview on macroalgae lipidome characterization, addressing analysis workflow based on liquid chromatography coupled to mass spectrometry, and discussing the bioactive properties and biotechnological applications of macroalga lipids.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2023-06-05 , DOI:
10.1002/ejlt.202200150
Two experiments are conducted to find out the effect of rice bran crude lecithin on rumen ecology, milk fat quality, metabolic indices, and leptin (LEP) gene expression. In first experiment, 12 crossbred calves are randomly divided into two groups, that is, RBCL-0 and RBCL-6, and they are fed wheat straw based diet with concentrate mixture containing 0% RBCL (CM1) and 6% RBCL (CM2), respectively, for 120 d for rumen fermentation study. Ruminal ammonia-N and short chain fatty acids and rumen microbes are nonsignificantly affected in RBCL calves. In second experiment, 12 lactating cows are randomly divided into RBCL-0 and RBCL-6 groups and fed CM1 and CM2 concentrate along with napier grass as roughage. In milk fatty acid profile, C16:1 fatty acid is significantly lower while cis-C18:1 is significantly higher in the RBCL supplemented cows. The atherogenic index and thrombogenic index are 16 and 19% lower while health promoting index, polyunsaturated saturated fatty acids, and hypocholesterolaemic/hypercholesterolaemic are 16, 10, and 16, respectively, higher in RBCL-6 cows. The mean nonesterified fatty acid and β-hydroxy butyric acid value is lower while LEP gene expression is higher in RBCL supplemented cows than control cows. The milk income is higher in RBCL cows. Finally, it can be concluded that RBCL at 6% in concentrate mixture of dairy ration do not adversely affect the rumen ecology. Although RBCL has capacity to enhance health properties of milk fat along with profitability, still more studies are warranted.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2022-11-29 , DOI:
10.1002/ejlt.202200077
Oenothein B (OEB) displays various biological activities, including immunomodulatory, antioxidant, and anticancer effects. However, the underlying mechanisms remain unclear. Therefore, in this study, the effect of OEB isolated from Eucalyptus leaves on fat deposition and its underlying mechanism are explored in Caenorhabditis elegans (C.elegans). OEB shows remarkable antioxidative capacity by reducing reactive oxygen species (ROS) and enhancing the activities of antioxidant enzymes, including superoxide dismutase (SOD) and glutathione peroxidase (GSH-Px). Oil Red O (ORO) and Nile Red staining show that OEB significantly inhibits fat accumulation. Furthermore, the size and number of lipid droplets in transgenic DHS-3::GFP worms decrease, and the ratios of unsaturated fatty acids in worms are increased by OEB. Furthermore, quantitative reverse transcription-polymerase chain reaction (qRT-PCR) analysis shows that the expression of mdt-15, fat-5, fat-7, fasn-1, pod-2, vit-2, and tub-1 is remarkably changed by OEB. Fat inhibition by OEB is abolished in the tested mutants. These results suggest that the mechanism underlying the inhibitory effects of OEB on fat deposition is dependent on dietary restriction as well as fatty acid synthesis, β-oxidation, and storage. This study provides new insights into the mechanisms underlying lipid metabolism regulation by OEB.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2023-03-23 , DOI:
10.1002/ejlt.202200177
Recently, the capability of the aldoxime dehydratase from Bacillus sp. (OxdB) for the transformation of fatty aldoximes into fatty nitriles with impressive substrate loadings is reported. However, the substrate scope of this biocatalyst turned out to be limited in terms of the chain length with decanal oxime being the substrate with the longest well tolerated n-alkyl chain. Besides the increased bulkiness of the long-chain aldoximes, their strongly decreased water solubility represents a further hurdle for an efficient biotransformation. Addressing this challenge of an expanded substrate spectrum comprising long-chain fatty aldoximes, this work investigates the substrate solubility and enzyme kinetics in combination with molecular modeling in order to find an enzyme mutant being suitable for C12- to C16-aldoximes. Both, fatty aldoxime solubility in water and the active site of the wild-type enzyme OxdB are identified as critical issues for an efficient biotransformation of these substrates. The activity issue is addressed by a rational design of a mutant using a homology modeling as well as a molecular modeling software suitable for enzymes. With the resulting double mutant OxdB-F289A/L293A, this report can achieve successful biotransformations with the C12- to C16-aldoximes at substrate concentrations of 250 × 10−3 to 1000 × 10−3 m. For example, an excellent conversion of >99% is obtained with tetradecanal oxime.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2023-01-26 , DOI:
10.1002/ejlt.202200128
The fatty acid (FA) composition of cell membranes represents a metabolic biomarker. However, the FA profile reproducibility in cell cultures remains a significant challenge. In this study, cell FA ratios are validated as metabolic markers alternative to cell FA. To this goal, cell samples belonging to cancer HeLa cells and normal 3T3 fibroblasts, from various experimental sets, are analyzed by a high-performance liquid chromatography system coupled with a photodiode array detector and evaporative light scattering detector (HPLC-DAD/ELSD), and the ratios among the main FA are calculated. Principal component analysis (PCA) separately performed on FA and FA ratio data indicates similar clustering of cell samples concerning the cell type. Moreover, similar scores values t[1] and t[2] and graphical distances are calculated in the PCA plots separately performed on FA and FA ratios measured in cancer HeLa cells subjected to various antitumoral compounds. Last, PCA applied to selected FA ratios measured in various cell lines, obtained in similar experimental conditions, allows to discriminate between normal and tumoral cells. The results substantiate FA ratios as a cell-specific fingerprint, characterized by reproducibility across intra-laboratory conditions, useful for cell characterization, discrimination between normal and tumoral cells, and the comparison of different drug treatments.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
物理3区 | CRYSTALLOGRAPHY 晶体学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
10.90 | 136 | Science Citation Index Science Citation Index Expanded | Not |
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